BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Disposal Plan for (R,R,S)-
GAT107

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (R,R,S)-GAT107

Cat. No.: B15617157

Disclaimer: This document provides guidance on the proper disposal of the research chemical
(R,R,S)-GAT107 based on general laboratory safety principles and regulatory guidelines. No
specific disposal instructions for (R,R,S)-GAT107 have been published. Therefore, it is
imperative to consult with your institution's Environmental Health and Safety (EHS) department
for specific protocols and to ensure full compliance with all applicable federal, state, and local
regulations. This compound is intended for research use only and is not for human or

veterinary use.[1]

(R,R,S)-GAT107, a potent a7 nicotinic acetylcholine receptor (nAChR) ago-PAM (positive
allosteric modulator), is a valuable tool in neuropharmacological research.[2] Proper handling
and disposal are critical to ensure personnel safety and environmental protection.

Chemical and Physical Properties

A summary of the key chemical and physical properties of (R,R,S)-GAT107 is provided in the
table below. This information is essential for a preliminary hazard assessment.
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Property Value

(3aR,4S,9bS)-4-(4-bromophenyl)-3a,4,5,9b-

Chemical Name tetrahydro-3H-cyclopenta[c]quinoline-8-
sulfonamide

CAS Number 1476807-74-5[1]

Molecular Formula C18H17BrN202SJ[1]

Molecular Weight 405.31 g/mol [1]

Appearance Not specified, likely a solid

Solubility Soluble in DMSO and other organic solvents

Short term (days to weeks) at 0-4°C; long term

Storage
(months to years) at -20°C[1]

Disposal Procedures

The disposal of investigational compounds like (R,R,S)-GAT107 must adhere to strict
guidelines to prevent environmental contamination and ensure safety. The following step-by-
step procedure is based on best practices for the disposal of research chemicals and should be
adapted in consultation with your EHS office.

Step 1: Hazard Assessment and Personal Protective Equipment (PPE)

Before handling (R,R,S)-GAT107 for disposal, a thorough hazard assessment should be
conducted. Although it is shipped as a non-hazardous chemical, its full toxicological properties
may not be known.[1] Therefore, appropriate PPE should be worn at all times.

o Standard Laboratory Attire: A fully buttoned lab coat, long pants, and closed-toe shoes are
mandatory.

» Eye Protection: Safety glasses or goggles should be worn to protect from splashes.

» Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required.
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o Respiratory Protection: If there is a risk of generating dust or aerosols, a properly fitted
respirator may be necessary. Consult with your EHS office for guidance on respirator
selection.

Step 2: Waste Segregation and Collection

Proper segregation of chemical waste is crucial. Do not mix (R,R,S)-GAT107 with other waste
streams unless explicitly permitted by your institution's EHS guidelines.

Solid Waste: Collect unused or expired (R,R,S)-GAT107 powder in a clearly labeled, sealed
container. This container should be designated for "non-hazardous" or "chemical" waste, as
determined by your EHS office.

Contaminated Materials: Any materials that have come into contact with (R,R,S)-GAT107,
such as pipette tips, weighing paper, and contaminated gloves, should be collected in a
separate, clearly labeled waste bag or container.

Liguid Waste: Solutions containing (R,R,S)-GAT107 should be collected in a designated,
leak-proof, and clearly labeled waste container. The label should include the chemical name,
concentration, and any solvents used.

Step 3: Labeling and Storage of Waste

All waste containers must be properly labeled to ensure safe handling and disposal.

Use a "Hazardous Waste" or "Chemical Waste" tag as provided by your EHS department.
Clearly write the full chemical name: "(R,R,S)-GAT107".

Indicate the quantity of waste.

List all components of a mixture, including solvents.

Store the sealed waste containers in a designated and secure waste accumulation area,
away from incompatible materials.

Step 4: Arranging for Disposal
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Contact your institution's EHS office to schedule a pickup for the chemical waste. They will
arrange for disposal through a licensed and approved environmental management vendor. The
typical final disposal method for such research compounds is incineration.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of (R,R,S)-
GAT107.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b15617157?utm_src=pdf-body
https://www.benchchem.com/product/b15617157?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15617157?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE oty Operatng Gui

Check Availability & Pricing

<l>

1. Conduct Hazard Assessment
- Review available data

- Wear appropriate PPE

(2 Segregate Waste Streams)
(Solid (R,R,S)-GAT107 & Contaminated Materials) ( )

3. Label Waste Containers
- Chemical Name

- Quantity
- Constltuents

a0

4. Store in Designated Waste Area)

( Contact EHS for Plckup)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b15617157?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15617157?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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